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This technical support center provides researchers and foundry professionals with
comprehensive troubleshooting guides and frequently asked questions to address common
challenges encountered when using sodium trisilicate binders in sand casting experiments.

Frequently Asked Questions (FAQS)

Q1: What is a sodium trisilicate binder and how does it function in sand casting? A1: Sodium
trisilicate, a type of sodium silicate also known as water glass, is an inorganic, aqueous
solution used to bind sand grains together to form molds and cores.[1][2] The binding process,
or curing, is typically achieved by reacting the binder with carbon dioxide (CO2) gas.[1] This
reaction reduces the pH of the alkaline sodium silicate, causing the formation of a silica
hydrogel.[3] This gel precipitates and, through a secondary dehydration process, forms a
strong, glass-like bond that holds the sand grains in place.[3]

Q2: What are the critical parameters of a sodium trisilicate binder that affect its performance?
A2: The primary parameters are the silica (SiOz) to soda (Naz0) ratio, specific gravity, and
viscosity.[1]

 Silica to Soda Ratio (SiO2:Naz20): This ratio is a principal determinant of binder performance,
affecting the final strength and curing (gassing) time.[3] Ratios typically range from 2.0:1 to
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2.8:1 for foundry applications.[3] Higher ratios generally lead to a more reactive system and
faster cure rates.[1][3]

o Specific Gravity and Viscosity: These properties influence the flowability of the sand-binder
mixture, which is crucial for ensuring the mold or core box is filled uniformly.[1]

Q3: What are the common curing methods for sodium trisilicate binders? A3: The most
common methods are:

e CO2 Gassing: This is the original cold box process where CO2z gas is passed through the
sand-binder mixture, causing a rapid chemical reaction that hardens the binder without heat.

[1]

o Ester Hardening: Organic esters can be mixed with the sodium silicate binder.[3] These
esters hydrolyze, which reduces the alkalinity of the binder and causes it to gel and harden
over a predictable time, eliminating the need for gassing.[3]

e Heat Curing: Applying heat, for instance via a hot core box or microwave energy, can also
cure the binder by dehydrating it.[4][5][6]

Q4: What is binder "aging" and how does it impact performance? A4: "Aging" refers to the
degradation of the sodium silicate solution over time. The longer the storage time, the more the
binder "ages," resulting in a significant decrease in the final strength of the sand mold or core.
[7] High modulus (higher SiO2:Naz0 ratio) and high concentration binders are more susceptible
to aging.[7] For example, a high modulus binder stored for 240 days can see its dry tensile
strength drop by 40%.[7]

Troubleshooting Guide
Problem: Poor Collapsibility (Difficult Shakeout)

e Question: My cores are like concrete after casting, making them extremely difficult to
remove. What causes this and how can | improve collapsibility?

e Answer: This is a common issue with sodium silicate binders, which can have high retained
strength after exposure to casting temperatures.
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o Cause 1: High Binder Content: Using an excessive amount of binder (e.g., over 6% by
weight) increases the final strength, making the core harder to break down.[7][8]

o Cause 2: Lack of Breakdown Additives: Plain sodium silicate binders have poor shakeout
characteristics.[3]

o Solution: Incorporate organic or inorganic breakdown additives into your sand mixture.
Additives such as sugars (glucose, sucrose), wood flour, or boric acid have been shown to
significantly improve collapsibility.[3][9][10] For aluminum casting, 5% sand-sized bauxite
has also proven effective. Reducing the amount of binder added to less than 2% can also
fundamentally solve the problem.[7]

Problem: Low Mold/Core Strength

e Question: My cores are friable or weak after curing and break easily. How can | increase
their strength?

o Answer: Insufficient strength can lead to casting defects and handling issues.

o Cause 1: Insufficient Curing: Under-gassing with CO2 will not fully complete the chemical
reaction, resulting in only partial strength development.[3] The initial gelation phase only
achieves 20-40% of the ultimate strength; dehydration is required for full strength.[3]

o Cause 2: Over-gassing with COz: Paradoxically, excessive gassing can also weaken the
core, making it friable and reducing its shelf life.[3] Over-gassing leads to the formation of
sodium bicarbonate crystals on the surface.[3]

o Cause 3: Binder "Aging": Using an old binder can lead to a significant reduction in
strength.[7]

o Solution 1: Optimize Curing: Ensure proper CO:z gassing time (e.g., 5-10 seconds for small
cores), pressure, and flow rate to avoid under- or over-gassing.[4][11] Ensure vents are
clear for uniform gas distribution.[12]

o Solution 2: Adjust Binder Ratio: The compressive strength of molds generally increases
with a higher SiO2:Naz0 ratio.[13] Consider using a binder with a higher modulus.
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o Solution 3: Check Binder Freshness: Use fresh sodium silicate solution to avoid issues
related to "aging."[7]

Problem: Poor Casting Surface Finish or Defects

e Question: The final casting has a rough surface, burn-on, or penetration defects. What is the
cause?

o Answer: Surface quality is directly related to the mold's properties and stability during metal
pouring.

o Cause 1: Improper Sand Grain Size: Coarse sand grains can lead to a rougher surface
finish and increase the risk of metal penetration.[8][12]

o Cause 2: High Pouring Temperature: Excessively high temperatures can cause sand
particles to adhere to the casting surface (burn-on).[12]

o Cause 3: Low Mold Density: Insufficient compaction of the sand mixture can lead to a
porous mold surface, allowing metal to penetrate.[12]

o Solution 1: Optimize Sand Selection: Use finer-grained sand for a smoother finish, but be
mindful that this may require more binder and reduce permeability.[8]

o Solution 2: Apply a Mold Coating: Use a water-based coating carefully, or preferably an
alcohol or chlorinated-based wash, to protect the mold surface and improve the casting
finish.[1]

o Solution 3: Ensure Proper Compaction: Ram the sand mixture adequately to achieve
uniform and high mold density.[2]

o Solution 4: Use Additives: Additives like sucrose have been shown to produce the best
surface finish in some casting trials.[9][10]

Problem: High Moisture Absorption & Reduced Core Shelf Life

e Question: My cured cores lose strength and deform when stored, especially in humid
conditions. How can | prevent this?
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e Answer: Sodium silicate binders are hydrophilic and can absorb moisture, which degrades
the binder bond.

[e]

Cause: Free Na+ and OH- ions in the binder matrix attract moisture from the atmosphere,
which breaks the Si-O-Si bonds, reducing strength.[7]

o Solution 1: Timely Use: Pour the mold as soon as possible after the core is made and
assembled.[7]

o Solution 2: Modify the Binder: Additives can improve moisture resistance. Adding lithium-
based compounds (e.g., lithium water glass, LizCO3s) can form insoluble silicates, reducing
free sodium ions.[7] Organic additives with hydrophobic groups can also be incorporated.
[71[14]

o Solution 3: Control Humidity: Store cores in a low-humidity environment to minimize
moisture absorption.

Data Presentation

Table 1: Effect of Additives on Sodium Silicate Mold Properties

. Effect on Effect on Effect on
Additive o o Reference
Strength Collapsibility Surface Finish
Glucose Reduction Improved Not Specified [9][10]
N Improved (Best
Sucrose Not Specified Improved o [9][10]
in trials)
Boric Acid Reduction Improved Not Specified [9][10]
May reduce Can improve
Sugars (General) Improved o [31[11]
strength finish
May reduce .
Wood Flour Improved Not Specified [3]
strength
Reduced gas o
. Significantly
Bauxite (5%) strength by 40- Improved
Improved

50%
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Table 2: Typical Binder Composition and Casting Parameters

Recommended

Parameter Purposel/Effect Reference
Value/Range

Binds sand grains.

Binder Content (% of Higher % increases

: 2% - 6% [21[71[8]

sand weight) strength but reduces

collapsibility.
_ Affects cure rate and
SiO2:Naz0 Molar ] )
] 2.0:1t02.8:1 final strength. Higher [1][3]

Ratio o )
ratio is more reactive.

Sodium Silicate to )

) Can be adjusted to
Water Ratio (for 4:1 ) o [8]
o improve collapsibility.
dilution)
) ] Cures the binder.
CO:2 Gassing Time )
5 - 30 seconds Over/under gassing [2][4][11]

(small cores)

reduces strength.

Sand Grain Fineness
(AFS)

45 -130

Finer sand improves
surface finish but may

require more binder.

[2]

Experimental Protocols

Protocol 1: Preparation of Sodium Silicate Bonded Sand

e Sand Preparation: Use dry silica sand (moisture content < 0.5%) at a temperature between

13-35°C.[2]

» Binder Addition: In a muller-type mixer, add 2% to 6% sodium silicate binder by weight of the

sand.[2] If using additives (e.g., 5-7.5% sugar by weight), add them to the sand before the

binder.[11]

e Mixing: Mix for 3-5 minutes until the binder is uniformly coated on the sand grains. Avoid

over-mixing, which can generate heat and evaporate water.[2]
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o Storage: If not used immediately, store the mixed sand in a covered container to prevent
moisture loss.[2]

Protocol 2: CO2 Gassing (Curing) Procedure

e Mold Preparation: Pack the prepared sand mixture firmly into the core box or around the
pattern.[2]

e Venting: Create sufficient vents in the mold to ensure uniform gas distribution. This is critical
for consistent hardening.[2]

e Gassing: Introduce CO:z gas at a controlled pressure (e.g., 15 Pa) through the vents.[8]
Gassing time can range from a few seconds to minutes depending on core size; 10-30
seconds is often sufficient for small to medium cores.[2]

e Hardening Reaction: The COz2 reacts with the sodium silicate and water to form sodium
carbonate and a solid silica gel, which hardens the mold.[2]

 Stripping: The core or mold can typically be removed from the pattern immediately after
gassing.[11][15]

Protocol 3: Compressive Strength Test

e Specimen Preparation: Prepare a standard cylindrical test specimen (e.g., 2x2 inch AFS
standard) by ramming the sand mixture into a specimen tube.[16]

e Curing: Cure the specimen using the standardized CO:2 gassing procedure.

» Testing: Place the hardened specimen in a Universal Sand Testing Machine equipped with
compression shackles.[16]

o Measurement: Apply a compressive load until the specimen fails. The machine will indicate
the maximum compressive strength. This value is used to quantify the bonding power of the
binder.[16]

Visualizations
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Caption: Experimental workflow for sand casting with sodium trisilicate binder.
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Caption: Logic diagram for troubleshooting common sodium silicate casting issues.
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Precipitates as
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(Sodium Carbonate) (Silica Hydrogel - The Bond)

Click to download full resolution via product page

Caption: Chemical reaction pathway for the CO2 curing of sodium silicate binder.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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